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Compound of Interest

Compound Name: Mesendogen

Cat. No.: B1676309

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and
disposal of Mesendogen, a novel small molecule inhibitor of TRPM6 used in mesoderm and
definitive endoderm differentiation of human embryonic stem cells.[1][2] Adherence to these
procedures is critical to ensure personnel safety and mitigate environmental impact.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Mesendogen is provided below.
This information is essential for understanding its behavior and potential hazards.

Property Value

N-({[2-Chloro-5-(trifluoromethyl)
Synonyms phenyllamino}carbonothioyl)-4-
isopropylbenzamide

Formula C18H16CIF3N20S
Molecular Weight 400.85 g/mol
CAS Number 864716-85-8

Source: DC Chemicals Safety Data Sheet[3]
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Hazard Identification and Safety Precautions

Mesendogen presents specific health and environmental hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).[3]

Hazard Statement GHS Classification

Precautionary Measures

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

Do not eat, drink, or smoke
when using this product. Wash
skin thoroughly after handling.
If swallowed, call a POISON
CENTER or doctor/physician if
you feel unwell and rinse
mouth.[3]

) o Acute aquatic toxicity
H410: Very toxic to aquatic life ] ]
) ) (Category 1), Chronic aquatic
with long lasting effects o
toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

[3]

Recommended Personal Protective Equipment (PPE):[3]

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: Suitable respirator.

Experimental Workflow: Handling and Storage

Proper handling and storage are paramount to maintaining the integrity of Mesendogen and

ensuring a safe laboratory environment.
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Storage Conditions Handling Procedures
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Caption: Mesendogen Handling and Storage Workflow.

Accidental Release Measures

In the event of a spill or accidental release of Mesendogen, the following steps should be
immediately initiated to contain the material and mitigate exposure.[3]
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Caption: Accidental Release Response Protocol.
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Proper Disposal Procedures

The final step in the lifecycle of Mesendogen in the laboratory is its proper disposal. Due to its
toxicity to aquatic life, it is imperative that Mesendogen and its containers are disposed of as
hazardous waste.

Step-by-Step Disposal Protocol:
o Waste Segregation:
o Do not mix Mesendogen waste with non-hazardous laboratory trash.

o Collect solid Mesendogen waste, such as contaminated consumables (e.g., pipette tips,
tubes, gloves), in a designated and clearly labeled hazardous waste container.

o Collect liquid waste containing Mesendogen in a separate, compatible, and clearly
labeled hazardous waste container. Avoid mixing with incompatible chemicals, particularly
strong acids/alkalis or strong oxidizing/reducing agents.[3]

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Mesendogen".

o Ensure the label is legible and securely attached to the container.
e Waste Accumulation:

o Store waste containers in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

o Use secondary containment, such as a chemical-resistant tray, to prevent the spread of
any potential leaks.

o Final Disposal:

o Dispose of the contents and the container at an approved waste disposal plant.[3]
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o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[3]
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Caption: Mesendogen Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Mesendogen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676309#mesendogen-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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